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Compound of Interest

Compound Name: Tin chromate

Cat. No.: B14674120

Essential Safety and Handling of Tin Chromate

This guide provides critical safety and logistical information for the handling and disposal of Tin
Chromate, tailored for research and drug development professionals. Adherence to these
procedures is essential for ensuring a safe laboratory environment.

Health Hazard Information

Tin chromate and its related compounds present significant health risks. Chromates are
known to be corrosive, skin sensitizers, and carcinogenic.[1][2] Inorganic tin compounds can
cause irritation to the eyes, skin, and respiratory tract.[3][4][5] Short-term exposure through
inhalation may lead to irritation, chest pain, and dizziness, while long-term exposure can result
in more severe conditions, including lung damage and cancer.[2]

Quantitative Exposure Limits and Physical Properties

The following tables summarize key quantitative data for tin compounds and chromates.

Table 1: Occupational Exposure Limits
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Compound Family

Regulation

Exposure Limit (Time-
Weighted Average)

Inorganic Tin Compounds (as
Sn)

OSHA PEL

2 mg/m3 (8-hr TWA)[3]

ACGIH TLV

2 mg/m3 (8-hr TWA)[6]

Canadian Provinces (AB, BC,
ON, QC)

2 mg/m3 (8-hr TWA)[6]

Chromates (as Cr)

NIOSH REL

0.001 mg/m2 (10-hr TWA)[7][8]

ACGIH TLV 0.001 mg/m3 (8-hr TWA)[7][8]
OSHA PEL 0.1 mg/m3 (Ceiling)[7][8]
IDLH 15 mg/m3[7][8]

Table 2: Physical and Chemical Properties

Substance Property Value
Tin Melting Point 231.9 °C /449 °F[3][4]
Boiling Point 2507 °C / 4545 °F[3]

Relative Density

7.31 g/cm3 (at 25 °C)[4]

Water Solubility

Insoluble (Slightly soluble in
hot water)[3][4]

Calcium Chromate*

Melting Point

200 °C / 392 °F[7]

Specific Gravity

2.9 (water = 1)[7]

Water Solubility

Slightly soluble[7]

Note: Data for Calcium Chromate is provided as a representative example for chromate

compounds.

Operational and Disposal Plans
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Personal Protective Equipment (PPE)

A systematic review of the work process is necessary to ensure that appropriate risk
management measures and PPE are in place.[1]

o Eye Protection: Tightly fitting safety goggles are mandatory.[1] A full-face shield is required
where there is a risk of splashes.[1][9]

o Hand Protection: Use chemical-resistant gloves made of materials such as butyl rubber,
fluorinated rubber, polychloroprene, or polyvinyl chloride.[1] Gloves must be changed

immediately if contaminated.[1]

o Body Protection: A chemical-resistant protective suit and appropriate footwear are necessary
to prevent skin contact.[1] For tasks with significant exposure potential, a corrosive-resistant
apron and gauntlets should be considered.[10]

o Respiratory Protection: The selection of respiratory protection depends on the anticipated
exposure level.

o Lower Exposure Potential: A P3 filter mask is recommended for potential exposure to
dusts or aerosols.[1]

o Higher Exposure Potential: A half-face or full-face respirator with a P3 filter is appropriate.
[11] In areas with limited ventilation, a supplied-air respirator may be necessary.[11] For
inorganic tin compounds, respirator selection is based on the concentration, ranging from
a quarter-mask respirator at up to 10 mg/m3 to a full-facepiece self-contained breathing
apparatus for unknown or IDLH conditions.[3]

Handling and Storage Procedures

o Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a fume hood equipped with a HEPA filter to evacuate chromates at the source.[11][12]

o Safe Handling Practices:
o Avoid generating dust during handling.[2][4]

o Wash hands thoroughly with soap and water after handling the material.[4][6]
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o Contaminated work clothing should not be allowed out of the workplace and must be
properly cleaned before reuse.[13][14]

o Do not eat, drink, or smoke in areas where Tin Chromate is handled.[6]

o Storage: Store Tin Chromate in tightly closed, properly labeled containers in a cool, dry, and
well-ventilated area.[7][13] Keep it away from incompatible materials such as combustibles
and strong acids.[7]

Disposal Plan

o Waste Collection: All Tin Chromate waste, including contaminated materials, should be
collected in appropriate, sealed containers for disposal.[2]

o Disposal Method: Dispose of waste in accordance with all local, regional, national, and
international regulations.[6] Contact a licensed professional waste disposal service. Do not
empty into drains or sewers.[7][15]

o Contaminated Packaging: Handle contaminated packages in the same manner as the
substance itself.[15]

Emergency Procedures
Spill Response
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First Aid Measures

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-20
minutes, removing contact lenses if possible.[4] Seek immediate medical attention.[5]

o Skin Contact: Remove all contaminated clothing, shoes, and jewelry immediately.[2] Wash
the affected skin area with soap and plenty of water for at least 15-20 minutes.[2] Seek
medical attention if irritation persists.[4]

 Inhalation: Move the individual to fresh air immediately.[4] If breathing has stopped, perform
artificial respiration.[2] Seek immediate medical attention.[3]

 Ingestion: Do not induce vomiting. Rinse the mouth with water.[4] Seek immediate medical
attention.[3][5]

Note: The search results did not contain specific experimental protocols for citation. The
information provided is based on general safety data sheets and guidelines for handling
chromates and tin compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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